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Compound of Interest

Compound Name:
3-(4-Methyl-[1,4]diazepan-1-

ylmethyl)-benzoic acid

Cat. No.: B1517299 Get Quote

An In-Depth Technical Guide to 3-(4-Methyl-diazepan-1-ylmethyl)-benzoic acid

Authored by: A Senior Application Scientist
Foreword: This document provides a comprehensive technical overview of 3-(4-Methyl-

diazepan-1-ylmethyl)-benzoic acid (CAS No. 885277-07-6). As a molecule of interest in

contemporary pharmaceutical research, particularly in the realm of neuropharmacology, a

thorough understanding of its synthesis, characterization, and potential biological activity is

paramount for researchers and drug development professionals. This guide is structured to

deliver not just procedural steps, but the scientific rationale underpinning these methodologies,

ensuring a blend of technical accuracy and practical insight. While direct experimental data for

this specific compound is limited in publicly accessible literature, this guide synthesizes

available information on structurally related compounds and established chemical principles to

provide a robust framework for its study.

Compound Identification and Physicochemical
Properties
3-(4-Methyl-diazepan-1-ylmethyl)-benzoic acid is a multifaceted organic compound featuring a

benzoic acid moiety linked to a methylated diazepane ring via a methylene bridge. The

presence of the diazepane ring, a core structure in many centrally acting pharmaceuticals,

suggests its potential for biological activity.
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Property Value Source

CAS Number 885277-07-6 --INVALID-LINK--

Molecular Formula C₁₄H₂₀N₂O₂ --INVALID-LINK--

Molecular Weight 248.32 g/mol --INVALID-LINK--

Appearance
White to off-white solid

(predicted)
Inferred from analogs

Solubility

Predicted to be soluble in polar

organic solvents (e.g., DMSO,

DMF) and aqueous acidic

solutions.

Inferred from structure

Storage Conditions 0-8 °C, protected from light --INVALID-LINK--

Proposed Synthesis and Purification
While a specific, peer-reviewed synthesis protocol for 3-(4-Methyl-diazepan-1-ylmethyl)-

benzoic acid is not readily available, a plausible and efficient synthetic route can be designed

based on well-established organic chemistry reactions, namely reductive amination. This

approach offers high yields and good control over the final product.

Synthetic Pathway: Reductive Amination
The proposed synthesis involves the reaction of 3-formylbenzoic acid with 1-methyl-1,4-

diazepane in the presence of a reducing agent.
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Starting Materials

Reaction

Product

3-Formylbenzoic Acid

Reductive Amination
(e.g., Sodium Triacetoxyborohydride)

1-Methyl-1,4-diazepane

3-(4-Methyl-diazepan-1-ylmethyl)-benzoic acid

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 3-(4-Methyl-diazepan-1-ylmethyl)-benzoic acid.

Detailed Experimental Protocol (Hypothetical)
This protocol is based on similar reductive amination procedures for analogous compounds[1].

Materials:

3-formylbenzoic acid

1-methyl-1,4-diazepane

Sodium triacetoxyborohydride (NaBH(OAc)₃)

Dichloromethane (DCM), anhydrous

Methanol (MeOH)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Ethyl acetate (EtOAc)

Hexanes

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve 3-formylbenzoic acid (1.0 eq) in anhydrous dichloromethane.

Addition of Amine: To the stirred solution, add 1-methyl-1,4-diazepane (1.1 eq). Stir the

mixture at room temperature for 30 minutes to allow for the formation of the intermediate

iminium ion.

Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. The

reaction is mildly exothermic. Monitor the reaction progress by Thin Layer Chromatography

(TLC) until the starting material is consumed (typically 2-4 hours).

Workup: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (3 x volumes).

Purification: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Chromatography: Purify the crude product by flash column chromatography on silica gel,

using a gradient of methanol in dichloromethane or ethyl acetate/hexanes with a small

percentage of triethylamine to prevent streaking on the column.

Final Product: Combine the pure fractions and remove the solvent under reduced pressure

to yield 3-(4-Methyl-diazepan-1-ylmethyl)-benzoic acid as a solid.
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Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity and purity of the

synthesized compound. The following methods are recommended.

Analytical Workflow

Purified Product

NMR Spectroscopy
(¹H and ¹³C)

Structural Confirmation

RP-HPLC

Purity Assessment

Mass Spectrometry (HRMS)

Molecular Weight Verification

3-(4-Methyl-diazepan-1-ylmethyl)
-benzoic acid

GABA-A Receptor

Binds to allosteric site

Increased Cl⁻ Influx

Enhances channel opening

GABA

Binds to orthosteric site

Neuronal Hyperpolarization

CNS Depression
(Anxiolytic/Sedative Effects)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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